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Compound of Interest

Compound Name: Acetomeroctol

Cat. No.: B1627746

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetomeroctol, an organomercurial compound, has historical significance as a topical
antiseptic. This technical guide provides a comprehensive overview of its chemical properties,
structure, and generalized experimental approaches for its synthesis and analysis. Due to the
limited availability of contemporary research, this paper consolidates known data and infers
methodologies based on established organomercurial chemistry. The document is intended to
serve as a foundational resource for researchers and professionals in drug development and
chemical sciences.

Chemical Identity and Properties

Acetomeroctol, with the IUPAC name acetyloxy-[2-hydroxy-5-(2,4,4-trimethylpentan-2-
yl)phenyllmercury, is an organic mercury salt. Its core structure consists of a substituted phenol
ring complexed with mercury, which is in turn bonded to an acetate group.

Physicochemical Data

Quantitative data for Acetomeroctol is sparse in publicly accessible literature. The following
table summarizes the available information.
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Property Value Source
Molecular Formula C16H24HgOs PubChem
Molecular Weight 464.95 g/mol PubChem
CAS Number 584-18-9 ChemicalBook
Melting Point 158 °C ChemicalBook
Appearance Data not available -

Solubility Data not available -

pKa Data not available -

Spectral Data

Specific spectral data (NMR, IR, Mass Spectrometry) for Acetomeroctol are not readily
available in the searched scientific literature. General spectral characteristics of similar
organomercurial compounds would be expected, including aromatic proton signals in *H NMR,
carbonyl and aromatic C-O stretches in IR spectroscopy, and isotopic patterns characteristic of
mercury in mass spectrometry.

Chemical Structure

The chemical structure of Acetomeroctol is a key determinant of its biological activity. The
organomercurial nature of the compound is central to its function.
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» To cite this document: BenchChem. [Acetomeroctol: A Technical Whitepaper on its Chemical
Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1627746#chemical-properties-and-structure-of-
acetomeroctol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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